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molecular formula C12H18N2 B8529701 5,5-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-7-ylamine

5,5-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-7-ylamine

Cat. No. B8529701
M. Wt: 190.28 g/mol
InChI Key: XZENFTSWQGWGHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08552186B2

Procedure details

Added 6 mL of ethanol, 10% Palladium on activated carbon (50% wet with water for safety) (60 mg), and hydrazine monohydrate (89 ul) to 5,5-Dimethyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine (101 mg, 0.459 mmol). Heated reaction to 60° C. for 22 hours. Filtered reaction through Celite, and concentrated under reduced pressure. Purified with normal phase silica gel chromatography eluting with 5% methylene chloride in methanol to obtain a brown oil, 5,5-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-7-ylamine (79 mg, 91%). LCMS: m/z=190.99 (M+H+), 1H NMR (400 MHz, CDCl3) δ 6.73 (d, 1H, J=2.0 Hz), 6.55 (d, 1H, J=8.1 Hz), 6.43 (dd, 1H, J=8.1, 1.5 Hz), 3.40 (br s, 3H), 2.97 (m, 2H), 1.86 (m, 2H), 1.59 (m, 2H), 1.38 (s, 6H).
Name
hydrazine monohydrate
Quantity
89 μL
Type
reactant
Reaction Step One
Name
5,5-Dimethyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine
Quantity
101 mg
Type
reactant
Reaction Step One
Name
Palladium on activated carbon
Quantity
60 mg
Type
catalyst
Reaction Step One
Name
ethanol
Quantity
6 mL
Type
solvent
Reaction Step One
Name
5,5-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-7-ylamine
Yield
91%

Identifiers

REACTION_CXSMILES
O.NN.[CH3:4][C:5]1([CH3:19])[CH2:11][CH2:10][CH2:9][NH:8][C:7]2[CH:12]=[CH:13][C:14]([N+:16]([O-])=O)=[CH:15][C:6]1=2>[Pd].C(O)C>[CH3:4][C:5]1([CH3:19])[CH2:11][CH2:10][CH2:9][NH:8][C:7]2[CH:12]=[CH:13][C:14]([NH2:16])=[CH:15][C:6]1=2 |f:0.1|

Inputs

Step One
Name
hydrazine monohydrate
Quantity
89 μL
Type
reactant
Smiles
O.NN
Name
5,5-Dimethyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[b]azepine
Quantity
101 mg
Type
reactant
Smiles
CC1(C2=C(NCCC1)C=CC(=C2)[N+](=O)[O-])C
Name
Palladium on activated carbon
Quantity
60 mg
Type
catalyst
Smiles
[Pd]
Name
ethanol
Quantity
6 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Heated
CUSTOM
Type
CUSTOM
Details
reaction to 60° C. for 22 hours
Duration
22 h
FILTRATION
Type
FILTRATION
Details
Filtered
CUSTOM
Type
CUSTOM
Details
reaction through Celite
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
Purified with normal phase silica gel chromatography
WASH
Type
WASH
Details
eluting with 5% methylene chloride in methanol

Outcomes

Product
Name
5,5-Dimethyl-2,3,4,5-tetrahydro-1H-benzo[b]azepin-7-ylamine
Type
product
Smiles
CC1(C2=C(NCCC1)C=CC(=C2)N)C
Measurements
Type Value Analysis
AMOUNT: MASS 79 mg
YIELD: PERCENTYIELD 91%
YIELD: CALCULATEDPERCENTYIELD 90.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.